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Compound of Interest

Compound Name: N-(4-methoxyphenyl)Glycine

Cat. No.: B182500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of N-(4-methoxyphenyl)Glycine, a glycine derivative of interest in organic synthesis

and pharmaceutical development. This document details its key physical and chemical

characteristics, outlines experimental protocols for their determination, and presents a logical

workflow for its synthesis.

Core Physicochemical Data
N-(4-methoxyphenyl)Glycine is a white to off-white crystalline solid under standard

conditions.[1] Its fundamental properties are summarized in the table below, providing a

quantitative snapshot for easy reference and comparison.
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Property Value Source

Molecular Formula C₁₀H₁₃NO₃ [1][2]

Molecular Weight 195.21 g/mol [1][2]

Appearance
White to off-white crystalline

solid
[1]

Boiling Point (estimated) ~357 °C [1]

Density (estimated) ~1.27 g/cm³ [1]

pKa₁ (Carboxylic Acid,

estimated)
2.3 - 2.4 [1]

logP (computed) -1.4 [2]

Solubility

Moderate to high in water;

Excellent in polar protic

solvents (e.g., ethanol,

methanol)

[1]

Experimental Protocols
Detailed methodologies are crucial for the accurate determination and verification of

physicochemical properties. Below are protocols for key experiments related to N-(4-
methoxyphenyl)Glycine.

Determination of Melting Point (Capillary Method)
The melting point of a crystalline solid is a critical indicator of its purity.

Principle: A small, finely powdered sample of the compound is heated in a capillary tube, and

the temperature range over which the substance melts is observed.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)
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Spatula

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the N-(4-methoxyphenyl)Glycine sample is completely dry

and finely powdered. If necessary, gently grind the crystals in a mortar and pestle.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

collect a small amount of material. Invert the tube and tap the sealed end on a hard surface

to pack the sample into the bottom. The packed sample height should be 2-3 mm.

Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.

If the approximate melting point is unknown, perform a rapid heating to get a rough

estimate.

For an accurate measurement, heat rapidly to about 15-20 °C below the estimated melting

point.

Then, decrease the heating rate to 1-2 °C per minute.

Record the temperature at which the first drop of liquid appears (T₁) and the temperature

at which the entire sample becomes a clear liquid (T₂). The melting point is reported as the

range T₁ - T₂.

Determination of Aqueous Solubility (Gravimetric
Method)
This method determines the concentration of a saturated solution of the compound in water.

Principle: A saturated solution of N-(4-methoxyphenyl)Glycine is prepared at a specific

temperature. A known volume of the saturated solution is then evaporated to dryness, and the

mass of the remaining solid is determined.
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Apparatus:

Scintillation vials or small flasks with screw caps

Constant temperature water bath or shaker

Syringe filters (e.g., 0.45 µm)

Volumetric flasks and pipettes

Analytical balance

Oven

Procedure:

Sample Preparation: Add an excess amount of N-(4-methoxyphenyl)Glycine to a vial

containing a known volume of deionized water.

Equilibration: Seal the vial and place it in a constant temperature bath/shaker set to the

desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient time (e.g., 24-48 hours)

to ensure equilibrium is reached.

Sample Collection: Allow the undissolved solid to settle. Carefully draw a known volume of

the supernatant into a syringe and pass it through a syringe filter to remove any undissolved

particles.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish.

Pipette a precise volume of the filtered saturated solution into the evaporating dish.

Place the dish in an oven at a temperature below the compound's decomposition point

(e.g., 60-80 °C) until all the water has evaporated.

Cool the dish in a desiccator and weigh it again.
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Calculation: The solubility (in g/100 mL) is calculated from the mass of the residue and the

volume of the solution evaporated.

Synthesis of N-(4-methoxyphenyl)Glycine
One common method for the synthesis of N-(4-methoxyphenyl)Glycine is through reductive

amination. This process involves the reaction of an aldehyde or ketone with an amine in the

presence of a reducing agent.

Reductive Amination Workflow
The following diagram illustrates the general workflow for the synthesis of N-(4-
methoxyphenyl)Glycine via the reductive amination of 4-methoxybenzaldehyde with glycine.
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Workflow for the Synthesis of N-(4-methoxyphenyl)Glycine
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Caption: Reductive amination synthesis workflow.
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Biological Context and Signaling
While a specific signaling pathway directly initiated by N-(4-methoxyphenyl)Glycine is not

extensively documented in publicly available literature, its structural component, glycine, is a

key neurotransmitter with complex roles in the central nervous system. Glycine can act as both

an inhibitory neurotransmitter, primarily in the spinal cord and brainstem, and as a co-agonist at

N-methyl-D-aspartate (NMDA) receptors, thereby modulating glutamatergic excitatory

neurotransmission. Derivatives of N-(4-methoxyphenyl)Glycine have been investigated for

their potential anticancer properties. Further research is required to elucidate any direct

involvement of N-(4-methoxyphenyl)Glycine in specific cellular signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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